Cas no 70367-35-0 (Cyclohexanecarbonitrile, 2-hydroxy-, cis-)

Cyclohexanecarbonitrile, 2-hydroxy-, cis- structure
70367-35-0 structure
Product Name:Cyclohexanecarbonitrile, 2-hydroxy-, cis-
CAS No:70367-35-0
MF:C7H11NO
MW:125.168341875076
CID:547348
PubChem ID:11263500
Update Time:2025-04-19

Cyclohexanecarbonitrile, 2-hydroxy-, cis- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarbonitrile, 2-hydroxy-, cis-
    • cyclohexanecarbonitrile, 2-hydroxy-, (1S,2S)-
    • LogP
    • CTK2H4984
    • cis-2-hydroxycyclohexanecarbonitrile
    • DTXSID60460409
    • 70367-35-0
    • Inchi: 1S/C7H11NO/c8-5-6-3-1-2-4-7(6)9/h6-7,9H,1-4H2/t6-,7-/m0/s1
    • InChI Key: MFPCXQNVYPKUSM-BQBZGAKWSA-N
    • SMILES: O[C@H]1CCCC[C@H]1C#N

Computed Properties

  • Exact Mass: 125.08413
  • Monoisotopic Mass: 125.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • PSA: 44.02
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